Cas no 2227786-25-4 ((1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2227786-25-4
• MF: C₁₂H₁₁F₃N₂O
• MW: 256.223753213882
• CID: 6307966
• PubChem ID: 165659940
• Update Time: 2025-05-26

(1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol
• EN300-1863688
• 2227786-25-4

• Inchi： 1S/C12H11F3N2O/c1-17-10(11(18)12(13,14)15)7-9(16-17)8-5-3-2-4-6-8/h2-7,11,18H,1H3/t11-/m0/s1
• InChI Key： WKHKCANHKRQQEC-NSHDSACASA-N
• SMILES： FC([C@H](C1=CC(C2C=CC=CC=2)=NN1C)O)(F)F

Computed Properties

• Exact Mass: 256.08234746g/mol
• Monoisotopic Mass: 256.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol

Chemical and Biological Profile of (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2227786-25-4)

The compound (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol, identified by its CAS number 2227786-25-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a trifluoromethyl group and a pyrazole moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability and binding affinity. The trifluoromethyl group in (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol is particularly noteworthy, as it can significantly influence the pharmacokinetic profile of a drug. Studies have shown that fluorine atoms can increase the lipophilicity of molecules, thereby improving their bioavailability. This property is especially valuable in the design of oral medications where efficient absorption is crucial.

The pyrazole ring in this compound contributes to its biological activity by serving as a scaffold for various pharmacophores. Pyrazole derivatives have been extensively studied for their role in modulating biological pathways, particularly in the context of anti-inflammatory and anticancer agents. The specific substitution pattern in (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol suggests potential interactions with target enzymes and receptors, which could be exploited for therapeutic purposes.

Current research in medicinal chemistry emphasizes the importance of chirality in drug design. The (S)-configuration at the chiral center of this compound adds another layer of complexity and functionality. Enantioselective synthesis methods have been employed to produce this enantiomer with high purity, ensuring that its biological effects are not influenced by its counterpart. This approach aligns with the growing trend in developing enantiomerically pure drugs to maximize efficacy while minimizing side effects.

Computational studies have also played a pivotal role in understanding the interactions between (1S)-2,2,2-trifluoro-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol and biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These findings provide valuable insights into its potential mechanism of action and help guide further optimization efforts.

In vitro assays have been conducted to evaluate the biological activity of this compound. Preliminary results indicate that it exhibits promising properties as an inhibitor of certain key enzymes involved in inflammatory pathways. These findings are particularly exciting given the increasing demand for novel anti-inflammatory agents that can address chronic inflammatory conditions without significant side effects.

The synthesis of (1S)-2,2,2-trifluoro-1-(1-methyl-3 phenyl - 1H - pyrazol - 5 - yl)ethan - 1 - ol involves multiple steps, including fluorination reactions and functional group transformations. Advanced synthetic techniques have been employed to ensure high yield and purity throughout the process. These methods include catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, which are standard practices in modern organic synthesis.

The structural complexity of this compound necessitates rigorous analytical characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate its structure. These data are essential for understanding its behavior in biological systems and for guiding further synthetic modifications.

Future research directions include exploring the pharmacological profile of derivatives of this compound. By modifying specific functional groups or introducing new moieties, scientists aim to enhance its therapeutic potential. Additionally, studies are underway to investigate its interactions with cellular pathways at a molecular level, which could provide insights into its mode of action and identify new targets for drug development.

The development of novel pharmaceuticals is a multifaceted process that requires collaboration across various disciplines. Chemists play a crucial role in designing and synthesizing new molecules like ( 1S ) - 2 , 2 , 2 - trifluoro - 1 - ( 1 - methyl - 3 phenyl - 1 H - pyrazol - 5 - yl ) ethan - 1 - ol, while biologists provide insights into their biological activity and mechanisms of action. This interdisciplinary approach is essential for translating laboratory discoveries into viable therapeutic options.